Cas no 24007-66-7 (4-(phenylamino)methylaniline)

4-(Phenylamino)methylaniline is a versatile aromatic amine compound characterized by its bifunctional structure, incorporating both aniline and benzylamine moieties. This configuration enables its use as an intermediate in the synthesis of dyes, pharmaceuticals, and specialty polymers. The compound exhibits reactivity at both the primary amine and the methylene bridge, facilitating crosslinking or further functionalization. Its stability under standard conditions and compatibility with a range of solvents enhance its utility in organic synthesis. The presence of the phenylamino group may also impart unique electronic properties, making it valuable in materials science applications. Proper handling is advised due to potential sensitivity to oxidation and amine-related hazards.

4-(phenylamino)methylaniline structure

Product Name:4-(phenylamino)methylaniline

CAS No:24007-66-7

MF:C₁₃H₁₄N₂

MW:198.263662815094

MDL:MFCD00452800

CID:289832

PubChem ID:308672

Update Time:2025-06-06

4-(phenylamino)methylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine,4-amino-N-phenyl-
- 4-(anilinomethyl)aniline
- N-(p-Aminobenzyl)aniline
- 4-aminobenzylaniline
- 4-anilinomethylaniline
- AC1L7DEC
- N-(4-Amino-benzyl)-anilin
- N-(4-aminobenzyl)aniline
- N-(4-amino-benzyl)-aniline
- N-(4-aminobenzyl)benzenamine
- NSC210539
- SureCN333550
- 4-(phenylamino)methylaniline
- Benzenemethanamine, 4-amino-N-phenyl-
- SCHEMBL333550
- 24007-66-7
- MFCD00452800
- CS-0265134
- DTXSID50308987
- EN300-96604
- AKOS010395786
- NSC-210539
- 4-Aminobenzylanilin
- 4-[(phenylamino)methyl]aniline
- NLONWIQMGNPYEZ-UHFFFAOYSA-N
- G63994
- MDL： MFCD00452800
- Inchi： 1S/C13H14N2/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9,15H,10,14H2
- InChI Key： NLONWIQMGNPYEZ-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1)CC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 198.11582
Monoisotopic Mass: 198.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

4-(phenylamino)methylaniline Pricemore >>

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Ambeed	A1141186-250mg	N-(4-Aminobenzyl)aniline	24007-66-7	95%	250mg	$87.0	2025-02-21
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Enamine	EN300-96604-0.1g	4-[(phenylamino)methyl]aniline	24007-66-7	90.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-96604-0.25g	4-[(phenylamino)methyl]aniline	24007-66-7	90.0%	0.25g	$92.0	2025-03-21
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